Cas no 2137740-20-4 (2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one)

• Product Name: 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one
• CAS No: 2137740-20-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 6252737
• PubChem ID: 165866023
• Update Time: 2025-05-20

2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137740-20-4
• EN300-712520
• 2-methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one
• 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C11H20N2O3/c1-15-8-11(14)13-6-10(7-13)16-9-2-4-12-5-3-9/h9-10,12H,2-8H2,1H3
• InChI Key： YLFLPLQAWODKQD-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CN(C(COC)=O)C1

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2137740-20-4 and Product Name: 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one

Compound with the CAS number 2137740-20-4 and the product name 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as the methoxy group, piperidine moiety, and azetidine ring highlights its versatility and reactivity, making it a valuable scaffold for synthetic modifications and biological evaluations.

The molecular architecture of this compound is particularly noteworthy, as it integrates multiple pharmacophoric elements that are known to enhance binding affinity and selectivity in biological targets. The 2-methoxy substituent at the ethanone core not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. In contrast, the 3-(piperidin-4-yloxy)azetidin-1-yl moiety introduces a nitrogen-rich environment that is often associated with improved pharmacokinetic profiles. This design principle aligns with current trends in drug discovery, where molecules with enhanced bioavailability and reduced toxicity are highly sought after.

Recent studies have demonstrated that compounds featuring azetidine rings exhibit promising activities in various therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions. The azetidine scaffold, when combined with other heterocyclic systems like piperidine, can lead to novel derivatives with enhanced receptor binding properties. For instance, modifications at the azetidine nitrogen atoms have been shown to modulate neurotransmitter receptor interactions, making this class of compounds attractive for further exploration.

The piperidin-4-yloxy group further enriches the structural diversity of this compound, providing a platform for further derivatization. Piperidine derivatives are well-documented for their role in pharmaceuticals due to their ability to enhance oral bioavailability and reduce metabolic degradation. The strategic placement of this group in the molecule not only improves its pharmacological profile but also opens up avenues for exploring new synthetic pathways. Researchers have been particularly interested in leveraging piperidine-based motifs to develop kinase inhibitors, GPCR modulators, and other bioactive molecules.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of novel compounds. The structural features of 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one make it an ideal candidate for virtual screening against large databases of biological targets. Preliminary simulations suggest that this compound may interact with enzymes and receptors involved in critical metabolic pathways, warranting further experimental validation.

One of the most exciting aspects of this compound is its potential application in developing treatments for neurological disorders. The combination of an azetidine ring and a piperidine moiety has been shown to modulate neurotransmitter release and receptor function, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases. Recent advances in understanding the molecular mechanisms underlying these disorders have highlighted the need for innovative therapeutic agents like this one.

The synthesis of 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. However, recent developments in asymmetric synthesis have provided new tools for constructing complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and biocatalytic methods have enabled chemists to access novel derivatives more efficiently than ever before.

From a commercial perspective, compounds like this one represent significant investment opportunities in the pharmaceutical sector. Companies specializing in contract research organizations (CROs) are increasingly focused on developing novel scaffolds that can be optimized for therapeutic use. The versatility of 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one makes it a valuable asset for drug discovery programs aimed at addressing unmet medical needs.

In conclusion, Compound with CAS No. 2137740-20-4 and its product name 2-Methoxy-1-[3-(piperidin-4-yloxy)azetidin-1-yl]ethan-1-one exemplify the cutting edge of pharmaceutical chemistry. Its unique structural features offer a rich foundation for further research and development, with potential applications spanning multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.